Cas no 1337313-01-5 (3-(3-bromo-4-chlorophenyl)methylpyrrolidine)

• Product Name: 3-(3-bromo-4-chlorophenyl)methylpyrrolidine
• CAS No: 1337313-01-5
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6130299
• PubChem ID: 84713942
• Update Time: 2025-06-11

3-(3-bromo-4-chlorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-chlorophenyl)methylpyrrolidine
• 3-[(3-bromo-4-chlorophenyl)methyl]pyrrolidine
• EN300-1926227
• 1337313-01-5

• Inchi： 1S/C11H13BrClN/c12-10-6-8(1-2-11(10)13)5-9-3-4-14-7-9/h1-2,6,9,14H,3-5,7H2
• InChI Key： IQCIPKPOLYOQTE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC1CNCC1)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-bromo-4-chlorophenyl)methylpyrrolidine

Introduction to 3-(3-bromo-4-chlorophenyl)methylpyrrolidine (CAS No. 1337313-01-5)

3-(3-bromo-4-chlorophenyl)methylpyrrolidine, with the chemical formula C₁₁H₁₂BrClN, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and chlorine substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The CAS number 1337313-01-5 provides a unique identifier for this compound, ensuring precise recognition and differentiation in scientific literature and databases. This numbering system is crucial for researchers to accurately reference and retrieve information related to 3-(3-bromo-4-chlorophenyl)methylpyrrolidine. The compound's molecular structure, characterized by a pyrrolidine ring attached to a phenyl group with bromo and chloro substituents, contributes to its versatility in chemical reactions.

In recent years, 3-(3-bromo-4-chlorophenyl)methylpyrrolidine has been explored for its role in developing novel therapeutic agents. Its structural motif is reminiscent of many bioactive molecules, suggesting potential applications in the treatment of various diseases. The pyrrolidine core is particularly interesting as it is found in several pharmacologically active compounds, including those targeting neurological disorders and inflammatory conditions.

One of the most compelling aspects of 3-(3-bromo-4-chlorophenyl)methylpyrrolidine is its utility as a building block in medicinal chemistry. The bromo and chloro substituents on the aromatic ring allow for further functionalization through various chemical reactions such as Suzuki-Miyaura cross-coupling, nucleophilic substitution, and metal-catalyzed reactions. These transformations enable the synthesis of more complex derivatives with tailored biological activities.

Recent studies have highlighted the potential of 3-(3-bromo-4-chlorophenyl)methylpyrrolidine in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop more effective treatments with fewer side effects. The structural features of 3-(3-bromo-4-chlorophenyl)methylpyrrolidine make it a promising candidate for such applications.

The pharmaceutical industry has shown significant interest in 3-(3-bromo-4-chlorophenyl)methylpyrrolidine due to its potential as an intermediate in drug synthesis. Its ability to undergo multiple reactions while retaining its core structure makes it an invaluable asset in the drug discovery pipeline. Additionally, the compound's stability under various reaction conditions enhances its practicality in industrial-scale synthesis.

Another area where 3-(3-bromo-4-chlorophenyl)methylpyrrolidine has found application is in the development of agrochemicals. The pyrrolidine moiety is commonly found in pesticides and herbicides, where it contributes to the bioactivity of these compounds. By incorporating 3-(3-bromo-4-chlorophenyl)methylpyrrolidine into agrochemical formulations, researchers aim to enhance their efficacy while minimizing environmental impact.

The synthesis of 3-(3-bromo-4-chlorophenyl)methylpyrrolidine involves several key steps that highlight its complexity as a chemical entity. The starting materials typically include 3-bromo-4-chlorobenzaldehyde and pyrrole derivatives, which undergo condensation reactions to form the pyrrolidine ring. Subsequent functionalization steps introduce additional substituents, leading to the final product. These synthetic routes require careful optimization to ensure high yields and purity.

In conclusion, 3-(3-bromo-4-chlorophenyl)methylpyrrolidine (CAS No. 1337313-01-5) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable intermediate in drug development, particularly for kinase inhibitors and other bioactive molecules. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow further.